Cas no 2034449-92-6 (3-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile)

• Product Name: 3-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
• CAS No: 2034449-92-6
• MF: C₁₅H₁₆N₆O₂S
• MW: 344.3915
• CID: 5351845
• Update Time: 2025-10-23

3-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[1-(4-propylthiadiazole-5-carbonyl)pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• 3-((1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile

• Inchi： 1S/C15H16N6O2S/c1-2-3-11-13(24-20-19-11)15(22)21-7-4-10(9-21)23-14-12(8-16)17-5-6-18-14/h5-6,10H,2-4,7,9H2,1H3
• InChI Key： QHCJCIJQGIFSNS-UHFFFAOYSA-N
• SMILES： S1C(=C(C([H])([H])C([H])([H])C([H])([H])[H])N=N1)C(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C(C#N)=NC([H])=C([H])N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 498
• XLogP3: 1.5
• Topological Polar Surface Area: 133

Additional information on 3-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile

Comprehensive Overview of 3-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS No. 2034449-92-6)

3-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile, with the CAS number 2034449-92-6, is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazine core linked to a thiadiazole moiety via a pyrrolidine spacer, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.

The compound's structural complexity and functional diversity have led to its exploration in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. Recent studies highlight its relevance in addressing drug-resistant infections, a pressing global health concern. Additionally, its agrochemical potential is being investigated, with preliminary data suggesting efficacy as a plant growth regulator or pesticide. These attributes align with the growing demand for sustainable solutions in agriculture and medicine.

From a synthetic chemistry perspective, 2034449-92-6 exemplifies modern heterocyclic synthesis techniques. Its preparation involves multi-step reactions, including amide coupling and nucleophilic substitution, which are critical for achieving high purity and yield. The compound's stability under physiological conditions further enhances its appeal for in vivo studies. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its structural integrity, ensuring reproducibility in research settings.

In the context of AI-driven drug discovery, 3-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile serves as a case study for computational modeling. Researchers leverage molecular docking and QSAR analyses to predict its interactions with proteins, accelerating the identification of novel therapeutic leads. This approach aligns with industry trends toward high-throughput screening and rational drug design, addressing challenges like target selectivity and ADMET optimization.

Environmental and regulatory considerations are also paramount. While 2034449-92-6 is not classified as hazardous, its ecotoxicological profile is under scrutiny to ensure compliance with green chemistry principles. The compound's biodegradability and low bioaccumulation potential are key factors in its sustainable development, reflecting the broader shift toward eco-friendly chemicals in industrial applications.

In summary, 3-{[1-(4-propyl-1,2,3-thiadiazole-5-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile represents a versatile and innovative compound with far-reaching implications. Its integration into cutting-edge research underscores its value in addressing contemporary scientific and societal challenges, from antimicrobial resistance to sustainable agriculture. Future studies will likely expand its utility, solidifying its role in advancing precision medicine and green technology.